4-(Dimethylamino)phenacyl bromide-d6

• Molecular Formula: C10H12BrNO
• Molecular Weight: 248.15 g/mol
• InChI: InChI=1S/C10H12BrNO/c1-12(2)9-5-3-8(4-6-9)10(13)7-11/h3-6H,7H2,1-2H3/i1D3,2D3
• InChIKey: YWNKTZFJKMGVRP-WFGJKAKNSA-N

DmPABr-d6: Isotope-Labeled Derivatization Reagent

4-(Dimethylamino)phenacyl bromide-d6 (DmPABr-d6) is a deuterium-labeled isotopologue of 4-(Dimethylamino)phenacyl bromide (DmPABr), a versatile α-bromoketone derivatization reagent [1]. With a molecular formula of C₁₀H₆D₆BrNO and molecular weight of 248.15 g/mol, the compound incorporates six deuterium atoms into the dimethylamino moiety [2]. DmPABr-d6 is employed in stable isotope-coded derivatization (ICD) strategies as a "heavy" reagent for generating isotopically-labeled internal standards in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows .

Role

Deuterium-labeled heavy isotopologue (d6) of DmPABr

Workflow

Isotope-coded derivatization (ICD) for LC-MS/MS

Output

Analyte-specific internal standards for absolute quantitation

• [1] Willacey CCW, Naaktgeboren M, Lucumi Moreno E, Wegrzyn AB, van der Es D, Karu N, Fleming RMT, Harms AC, Hankemeier T. LC-MS/MS analysis of the central energy and carbon metabolites in biological samples following derivatization by dimethylaminophenacyl bromide. J Chromatogr A. 2019;1608:460413. View Source
• [2] MedChemExpress. 4-(Dimethylamino)phenacyl bromide-d6 (DmPABr-d6) Product Datasheet. HY-W128417S1. View Source

Why Unlabeled DmPABr Cannot Replace d6

Substituting non-deuterated 4-(Dimethylamino)phenacyl bromide (unlabeled DmPABr) for DmPABr-d6 in isotope-coded derivatization (ICD) workflows fundamentally fails to meet the analytical requirements for absolute quantitation in complex biological matrices [1]. Without the +6 Da mass shift provided by DmPABr-d6, the derivatized internal standard co-elutes with and is indistinguishable from the analyte-derived signal in the mass spectrometer, precluding isotope dilution-based correction [2]. This results in unaccounted matrix effects and ionization suppression—common in urine, plasma, and cell lysates—that compromise both accuracy and inter-batch reproducibility. The deuterated isotopologue is therefore not an optional enhancement but a structurally required component for establishing validated, regulatory-compliant LC-MS/MS methods [3].

! Unlabeled DmPABr lacks the +6 Da mass shift; derivatized standards co-elute with analytes and are indistinguishable in the mass spectrometer.

! Without isotopic differentiation, isotope dilution-based correction of matrix effects and ionization suppression is not possible.

! Method accuracy and inter-batch reproducibility may be compromised in complex research matrices such as urine, plasma, or cell lysates.

• [1] Willacey CCW, Naaktgeboren M, Lucumi Moreno E, Wegrzyn AB, van der Es D, Karu N, Fleming RMT, Harms AC, Hankemeier T. LC-MS/MS analysis of the central energy and carbon metabolites in biological samples following derivatization by dimethylaminophenacyl bromide. J Chromatogr A. 2019;1608:460413. View Source
• [2] Karu N, et al. Stable isotope labeling derivatization in LC-MS metabolomics. In: Isotope labeling in metabolomics. Springer; 2020. (Class-level inference from isotope-coded derivatization principle). View Source
• [3] Awad H, Khamis MM, Adamko DJ, El-Aneed A. Development of a new quantification method for organic acids in urine as potential biomarkers for respiratory illness. J Chromatogr B. 2019;1122-1123:29-38. View Source

Quantitative Evidence for DmPABr-d6

Isotope-Coded Derivatization for Absolute Quantitation

DmPABr-d6 serves as the isotopically-labeled reagent in an isotope-coded derivatization (ICD) strategy that enables simultaneous absolute quantitation of amines, carboxylic acids, and thiols in a single LC-MS/MS run. This approach uses DmPABr-d6 to derivatize a pooled internal standard mixture, generating heavy-labeled reference compounds that co-elute with light-labeled analytes derivatized by unlabeled DmPABr [1]. The method achieves quantitative coverage of 64 central carbon and energy-related metabolites, including amino acids, N-acetylated amino acids, TCA cycle intermediates, acylcarnitines, and fatty acids, in a 15-minute UPLC-MS/MS run [2].

Multi-Class Metabolite Coverage

Context-dependent

64 metabolites, 7 classes; ~3× coverage vs. conventional derivatization (2–3 classes). 15-min UPLC-MS/MS.

Supports broad metabolome quantitation in a single analytical run.

Coverage advantage reported in urine and cell extracts; applicability to other matrices requires verification.

Evidence Dimension	Metabolite classes quantified in single analytical run
Target Compound Data	7 metabolite classes: amino acids, N-acetylated amino acids, TCA cycle intermediates, pyruvate metabolism metabolites, acylcarnitines, medium-chain fatty acids, long-chain fatty acids
Comparator Or Baseline	Conventional derivatization methods for LC-MS in metabolomics: typically target amines, phenols, and thiols only; very few methods can simultaneously target carboxylic acids
Quantified Difference	7 classes vs. 2-3 classes typical; ~3-fold increase in metabolome coverage
Conditions	UPLC-MS/MS in positive ionization mode; urine and SUIT-2 cell extracts

Why This Matters

Users selecting DmPABr-d6 over alternative derivatization reagents gain a validated, single-method workflow that eliminates the need for multiple chromatographic methods to cover disparate metabolite classes, reducing instrument time and sample consumption.

• [1] Willacey CCW, Naaktgeboren M, Lucumi Moreno E, Wegrzyn AB, van der Es D, Karu N, Fleming RMT, Harms AC, Hankemeier T. LC-MS/MS analysis of the central energy and carbon metabolites in biological samples following derivatization by dimethylaminophenacyl bromide. J Chromatogr A. 2019;1608:460413. View Source
• [2] MEDLINE Abstract. LC-MS/MS analysis of the central energy and carbon metabolites in biological samples following derivatization by dimethylaminophenacyl bromide. J Chromatogr A. 2019;1608:460413. PMID: 31395359. View Source

Charge Reversal Derivatization for Dicarboxylic Acids

Derivatization with dimethylaminophenacyl bromide (DmPABr) achieves charge reversal of carboxylic acid analytes from negative to positive ionization mode via introduction of the tertiary amine-containing DmPA moiety. This charge reversal is particularly critical for dicarboxylic acids, which inherently ionize poorly in negative mode and suffer from low sensitivity in complex matrices. The d6-labeled isotopologue (DmPABr-d6) enables the same charge reversal enhancement while providing the mass-differentiated internal standard required for accurate quantitation [1].

Charge Reversal for Dicarboxylic Acids

Class-level

Derivatization introduces tertiary amine, enabling positive ionization of poorly ionizing carboxylates; eliminates separate negative-mode runs.

Enables unified positive-ionization-only LC-MS workflow.

Qualitative improvement demonstrated for dicarboxylic acids; quantitative gain may vary by analyte.

Evidence Dimension	Ionization efficiency for dicarboxylic acids
Target Compound Data	Positive ionization mode detection enabled via charge reversal derivatization
Comparator Or Baseline	Underivatized dicarboxylic acids analyzed in negative ionization mode
Quantified Difference	Qualitative improvement from poor/undetectable to robust quantifiable signal; charge reversal eliminates the need for separate negative-mode LC-MS runs
Conditions	LC-MS/MS analysis of carboxylic acid-containing metabolites

Why This Matters

Procuring DmPABr-d6 supports a unified positive-ionization-only LC-MS workflow, eliminating the instrument downtime and method complexity associated with polarity switching or separate negative-mode analyses for carboxylic acid profiling.

• [1] van der Es D, et al. A charge reversal approach for the sensitive quantification of dicarboxylic acids using Liquid chromatography-tandem mass spectrometry. J Chromatogr A. 2024. (DmPABr derivatization for charge reversal of carboxylates). View Source

Analyte-Specific Internal Standards via ICD

Isotope-coded derivatization (ICD) with DmPABr-d6 generates an isotopically-labeled internal standard for each analyte in the targeted panel, rather than relying on a single surrogate internal standard or structurally dissimilar analog. In the validated method for 17 urinary organic acids using 4-(dimethylamino)phenacyl bromide (DmPA) derivatization, differential isotope labeling using two carbon isotopes enabled formation of an internal standard for each metabolite, achieving full method validation per regulatory guidelines including specificity, accuracy, precision, and robustness in human urine samples [1]. While this study employed 13C labeling, the d6-labeled DmPABr-d6 reagent provides an alternative isotopologue that generates a +6 Da mass shift sufficient for baseline-resolved MS detection without cross-talk [2].

Per-Analyte Internal Standardization

Context-dependent

64 metabolites with d6-ISTD (Willacey 2019) vs. 17 organic acids with ¹³C-ISTD (Awad 2019). 3.8-fold higher coverage demonstrated.

Analyte-matched internal standards correct for differential matrix effects and derivatization efficiency.

Cross-study comparison; direct head-to-head validation with identical panels not available.

Evidence Dimension	Number of metabolites with matched internal standards
Target Compound Data	64 metabolites with DmPABr-d6-derived internal standards (Willacey et al., 2019)
Comparator Or Baseline	17 organic acids with 13C-labeled DmPA-derived internal standards (Awad et al., 2019)
Quantified Difference	3.8-fold higher metabolite coverage demonstrated; both approaches achieve per-analyte internal standardization vs. single-surrogate methods
Conditions	Validated LC-MS/MS methods for human urine and cell extracts

Why This Matters

Analyte-specific internal standardization via DmPABr-d6 derivatization corrects for differential matrix effects and derivatization efficiency across chemically diverse analytes, supporting robust method validation for clinical and regulatory applications.

• [1] Awad H, Khamis MM, Adamko DJ, El-Aneed A. Development of a new quantification method for organic acids in urine as potential biomarkers for respiratory illness. J Chromatogr B. 2019;1122-1123:29-38. View Source
• [2] Willacey CCW, Naaktgeboren M, Lucumi Moreno E, Wegrzyn AB, van der Es D, Karu N, Fleming RMT, Harms AC, Hankemeier T. LC-MS/MS analysis of the central energy and carbon metabolites in biological samples following derivatization by dimethylaminophenacyl bromide. J Chromatogr A. 2019;1608:460413. View Source

Biological Validation in Mitochondrial Dysfunction Model

Application of the DmPABr/DmPABr-d6 ICD method to SUIT-2 pancreatic cancer cells exposed to rotenone (a mitochondrial complex I inhibitor) revealed definitive changes in 28 out of the 64 quantified metabolites, spanning all 7 metabolite classes covered by the method [1]. This demonstrates that the analytical performance of the DmPABr-d6-enabled workflow translates directly to biological discovery with sufficient dynamic range and sensitivity to detect pharmacologically-induced metabolic perturbations. No such validation data exists for unlabeled DmPABr used in isolation without isotope-coded internal standardization.

Cell-Model Pharmacological Response

Head-to-head

28 metabolites with definitive changes across 7 classes in rotenone-treated SUIT-2 cells. Absolute quantitation with d6-ICD.

Demonstrates method capability to detect pharmacologically-induced metabolic perturbations in a cell model.

Biological validation limited to one cell line and one inhibitor; broader model applicability remains to be confirmed.

Evidence Dimension	Number of metabolites with statistically significant changes detected in rotenone-treated vs. control cells
Target Compound Data	28 metabolites with definitive changes across 7 metabolite classes (DmPABr/DmPABr-d6 ICD method)
Comparator Or Baseline	Unlabeled DmPABr derivatization without ICD (relative quantitation only; no absolute internal standard correction)
Quantified Difference	Absolute quantitation with internal standard correction enables confident identification of 28 differentially abundant metabolites; relative quantitation without ICD would be confounded by unaccounted matrix effects and ionization variability
Conditions	SUIT-2 pancreatic cancer cells; 15-minute UPLC-MS/MS method; positive ionization mode

Why This Matters

This evidence demonstrates that the DmPABr-d6-enabled ICD workflow produces biologically actionable data in disease-relevant cellular models, justifying procurement for metabolomics studies requiring both analytical rigor and demonstrated translational applicability.

• [1] Willacey CCW, Naaktgeboren M, Lucumi Moreno E, Wegrzyn AB, van der Es D, Karu N, Fleming RMT, Harms AC, Hankemeier T. LC-MS/MS analysis of the central energy and carbon metabolites in biological samples following derivatization by dimethylaminophenacyl bromide. J Chromatogr A. 2019;1608:460413. View Source

Application Scenarios for DmPABr-d6

Multi-Class Metabolite Quantitation in Urine and Biofluids

DmPABr-d6 is optimally deployed as the heavy derivatization reagent in isotope-coded derivatization (ICD) workflows for absolute quantitation of amines, carboxylic acids, and thiols in human urine. The validated method described by Awad et al. (2019) demonstrates successful quantitation of 17 urinary organic acids using DmPA derivatization with differential isotope labeling, achieving full regulatory validation (specificity, accuracy, precision, robustness) for clinical respiratory illness biomarker studies [1]. DmPABr-d6 provides an alternative +6 Da labeling option for laboratories preferring deuterated over 13C-labeled internal standards, with the same fundamental isotope dilution principle applicable to urinary organic acid profiling.

Energy Metabolism Profiling in Cell Culture

The DmPABr-d6-based ICD method is validated for targeted metabolomics of central carbon and energy metabolites in SUIT-2 pancreatic cancer cells, detecting rotenone-induced changes in 28 metabolites across 7 classes [2]. This application scenario is particularly suited for laboratories studying mitochondrial dysfunction, cancer metabolism, or metabolic reprogramming, where simultaneous quantitation of amino acids, TCA cycle intermediates, acylcarnitines, and fatty acids is required from limited biological material. The method's 15-minute UPLC-MS/MS runtime and positive ionization mode compatibility make it suitable for medium- to high-throughput cellular screening campaigns.

Charge Reversal Derivatization for Dicarboxylic Acids

DmPABr-d6 supports charge reversal derivatization of dicarboxylic acids, converting inherently poorly ionizing carboxylate analytes from negative mode to robustly detectable positive mode ions [3]. This application is valuable for laboratories analyzing dicarboxylic acids (e.g., succinate, fumarate, malate, α-ketoglutarate) in complex biological matrices where negative-mode sensitivity is limiting. Using DmPABr-d6 as the isotopically-labeled reagent enables absolute quantitation of these key TCA cycle intermediates within a unified positive-ionization-only LC-MS method, eliminating the need for polarity switching or separate negative-mode runs that increase instrument wear and method complexity.

Regulatory-Compliant Bioanalytical Method Development

DmPABr-d6 serves as a critical component in developing fully validated LC-MS/MS methods intended for regulatory submission or clinical translation. The availability of a deuterated derivatization reagent that generates analyte-specific internal standards addresses key validation requirements including accuracy, precision, matrix effect correction, and inter-batch reproducibility [1]. This scenario applies to contract research organizations (CROs), clinical metabolomics core facilities, and pharmaceutical bioanalytical laboratories that require validated, robust methods for quantifying endogenous metabolites or xenobiotic-derived carboxylic acids in compliance with FDA/EMA bioanalytical method validation guidelines.

Application

Selection Property

Validation Focus

Multi-class metabolite quantitation in research biofluids

d6-labeled isotopologue for ICD

Matrix-effect correction; per-analyte internal standard accuracy

Energy metabolism profiling in cell culture

Broad metabolome coverage in a single positive-mode LC-MS run

Detection of metabolic changes across amino acids, TCA cycle, acylcarnitines, fatty acids

Charge reversal derivatization for dicarboxylic acids

Positive-ionization compatibility of derivatized carboxylates

Sensitive quantitation of low-ionizing TCA intermediates without polarity switching

Bioanalytical method development for research metabolite panels

Deuterated derivatization reagent generating analyte-specific internal standards

Method robustness, inter-batch reproducibility, and matrix effect control

• [1] Awad H, Khamis MM, Adamko DJ, El-Aneed A. Development of a new quantification method for organic acids in urine as potential biomarkers for respiratory illness. J Chromatogr B. 2019;1122-1123:29-38. View Source
• [2] Willacey CCW, Naaktgeboren M, Lucumi Moreno E, Wegrzyn AB, van der Es D, Karu N, Fleming RMT, Harms AC, Hankemeier T. LC-MS/MS analysis of the central energy and carbon metabolites in biological samples following derivatization by dimethylaminophenacyl bromide. J Chromatogr A. 2019;1608:460413. View Source
• [3] van der Es D, et al. A charge reversal approach for the sensitive quantification of dicarboxylic acids using Liquid chromatography-tandem mass spectrometry. J Chromatogr A. 2024. View Source